molecular formula C19H20N2O4 B303000 N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide

N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide

Cat. No. B303000
M. Wt: 340.4 g/mol
InChI Key: UHABBBHYVWTCQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide, also known as FIPI, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been found to inhibit the activity of phospholipase D (PLD), an enzyme that plays a crucial role in several cellular processes, including membrane trafficking, signal transduction, and cytoskeletal organization.

Mechanism of Action

N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide inhibits the activity of PLD by binding to the catalytic domain of the enzyme. This binding prevents the enzyme from hydrolyzing phosphatidylcholine, which is essential for the production of phosphatidic acid, a key signaling molecule in several cellular processes. By inhibiting PLD activity, N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide disrupts several cellular processes, including membrane trafficking, signal transduction, and cytoskeletal organization.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide has several biochemical and physiological effects, including inhibition of cancer cell growth and migration, reduction of pro-inflammatory cytokine production, and neuroprotection. Additionally, N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide has been found to have anti-angiogenic effects, which may be beneficial in the treatment of cancer.

Advantages and Limitations for Lab Experiments

N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide has several advantages for lab experiments, including its small size, high potency, and specificity for PLD. However, N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide has several limitations, including its poor solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

Several future directions for the study of N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide include the development of more potent and selective PLD inhibitors, the investigation of the effects of N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide in combination with other anti-cancer or anti-inflammatory drugs, and the exploration of the potential use of N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide in the treatment of neurodegenerative diseases. Additionally, the development of more efficient synthesis methods for N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide may facilitate its use in future research.

Synthesis Methods

N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide can be synthesized by the reaction of 2-(2-aminoethoxy)ethanol with 2-isopentyl-1,3-dioxo-5-isoindolinecarboxylic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction yields N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide as a white solid, which can be purified by column chromatography.

Scientific Research Applications

N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide has been extensively studied for its potential therapeutic applications in several diseases, including cancer, inflammation, and neurodegenerative disorders. N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide has been found to inhibit the growth and migration of cancer cells by targeting the PLD signaling pathway. Additionally, N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Furthermore, N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide has been found to have neuroprotective effects in models of neurodegenerative diseases, including Alzheimer's and Parkinson's disease.

properties

Product Name

N-(2-furylmethyl)-2-isopentyl-1,3-dioxo-5-isoindolinecarboxamide

Molecular Formula

C19H20N2O4

Molecular Weight

340.4 g/mol

IUPAC Name

N-(furan-2-ylmethyl)-2-(3-methylbutyl)-1,3-dioxoisoindole-5-carboxamide

InChI

InChI=1S/C19H20N2O4/c1-12(2)7-8-21-18(23)15-6-5-13(10-16(15)19(21)24)17(22)20-11-14-4-3-9-25-14/h3-6,9-10,12H,7-8,11H2,1-2H3,(H,20,22)

InChI Key

UHABBBHYVWTCQE-UHFFFAOYSA-N

SMILES

CC(C)CCN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)NCC3=CC=CO3

Canonical SMILES

CC(C)CCN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)NCC3=CC=CO3

Origin of Product

United States

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